Detection of low levels of Brønsted acidity in Na +Y and Na +X zeolites
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A706480B
Abstract
By using retinyl acetate, retinol and retinyl Schiff base as probes, zeolites NaY and NaX are demonstrated to possess a small number of Brønsted acidic sites; the color test employed here is potentially simple and may be universally applied.
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